![molecular formula C8H7BrN2O B8538943 7-Bromo-2-methoxypyrazolo[1,5-a]pyridine](/img/structure/B8538943.png)
7-Bromo-2-methoxypyrazolo[1,5-a]pyridine
Cat. No. B8538943
M. Wt: 227.06 g/mol
InChI Key: ULKMOUFBYBCOMY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07176216B2
Procedure details
A solution of 2-methoxypyrazolo[1,5-a]pyridine (Reference; Bull. Chem. Soc. Japan, vol. 49(7), 1980–1984(1976)) (7.15 g) in tetrahydrofuran (140 mL) was cooled to −78° C. under a nitrogen stream, and after adding n-butyllithium (1.6M hexane solution: 46 mL) dropwise thereto, the reaction mixture was stirred for 30 minutes. A solution of 1,2-dibromo-1,1,2,2-tetrachloroethane (18.9 g) in tetrahydrofuran (30 mL) was added dropwise to the reaction mixture at −78° C., and stirring was continued for 1 hour. The reaction mixture was raised to room temperature, water was added, and then extraction was performed with ethyl acetate. The organic extract was washed with brine, dried over anhydrous magnesium sulfate and filtered, the solvent was evaporated under reduced pressure, the residue was purified by silica gel column chromatography and the title compound (7.1 g) was obtained as a yellow oil from the n-hexane:ethyl acetate (50:1) fraction.
Name
Identifiers
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REACTION_CXSMILES
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[CH3:1][O:2][C:3]1[CH:11]=[C:6]2[CH:7]=[CH:8][CH:9]=[CH:10][N:5]2[N:4]=1.C([Li])CCC.[Br:17]C(Cl)(Cl)C(Br)(Cl)Cl.O>O1CCCC1>[Br:17][C:10]1[N:5]2[N:4]=[C:3]([O:2][CH3:1])[CH:11]=[C:6]2[CH:7]=[CH:8][CH:9]=1
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Inputs
Step One
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Name
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|
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Quantity
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7.15 g
|
|
Type
|
reactant
|
|
Smiles
|
COC1=NN2C(C=CC=C2)=C1
|
|
Name
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|
|
Quantity
|
140 mL
|
|
Type
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solvent
|
|
Smiles
|
O1CCCC1
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Step Two
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Name
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|
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Quantity
|
46 mL
|
|
Type
|
reactant
|
|
Smiles
|
C(CCC)[Li]
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Step Three
|
Name
|
|
|
Quantity
|
18.9 g
|
|
Type
|
reactant
|
|
Smiles
|
BrC(C(Cl)(Cl)Br)(Cl)Cl
|
|
Name
|
|
|
Quantity
|
30 mL
|
|
Type
|
solvent
|
|
Smiles
|
O1CCCC1
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Step Four
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Name
|
|
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Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
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|
Smiles
|
O
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
|
Type
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CUSTOM
|
|
Details
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the reaction mixture was stirred for 30 minutes
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|
Rate
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UNSPECIFIED
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|
RPM
|
0
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Other
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Conditions are dynamic
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1
|
|
Details
|
See reaction.notes.procedure_details.
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Workups
STIRRING
|
Type
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STIRRING
|
|
Details
|
stirring
|
WAIT
|
Type
|
WAIT
|
|
Details
|
was continued for 1 hour
|
|
Duration
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1 h
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EXTRACTION
|
Type
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EXTRACTION
|
|
Details
|
extraction
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EXTRACTION
|
Type
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EXTRACTION
|
|
Details
|
The organic extract
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WASH
|
Type
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WASH
|
|
Details
|
was washed with brine
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DRY_WITH_MATERIAL
|
Type
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DRY_WITH_MATERIAL
|
|
Details
|
dried over anhydrous magnesium sulfate
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FILTRATION
|
Type
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FILTRATION
|
|
Details
|
filtered
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
the solvent was evaporated under reduced pressure
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
the residue was purified by silica gel column chromatography
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Outcomes
Product
Details
Reaction Time |
30 min |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
BrC1=CC=CC=2N1N=C(C2)OC
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 7.1 g | |
| YIELD: CALCULATEDPERCENTYIELD | 64.8% |
Source
|
Source
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Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
